[(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol

• Molecular Formula: C13H15F3O2
• Molecular Weight: 260.25 g/mol
• IUPAC Name: [(2S,5R)-5-[3-(trifluoromethyl)phenyl]oxan-2-yl]methanol
• InChI: InChI=1S/C13H15F3O2/c14-13(15,16)11-3-1-2-9(6-11)10-4-5-12(7-17)18-8-10/h1-3,6,10,12,17H,4-5,7-8H2/t10-,12-/m0/s1
• InChI Key: HKUKWPQKRKETQH-JQWIXIFHSA-N
• Isomeric SMILES: C1C[C@H](OC[C@H]1C2=CC(=CC=C2)C(F)(F)F)CO
• Canonical SMILES: C1CC(OCC1C2=CC(=CC=C2)C(F)(F)F)CO

Description

[(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol (CAS: 2059912-73-9) is a chiral compound featuring a tetrahydropyran (oxane) ring substituted with a 3-(trifluoromethyl)phenyl group at the 5-position and a hydroxymethyl group at the 2-position. Its molecular formula is C₁₃H₁₅F₃O₂, with a molecular weight of 260.25 g/mol . The stereochemistry (2S,5R) suggests specific spatial arrangements that may influence its physicochemical properties, such as solubility, stability, and biological interactions. Limited data on its boiling point or hazard classification are available in the provided sources, though its storage conditions are unspecified .

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategies

The synthesis of [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol typically involves:

• Construction of the oxane ring with controlled stereochemistry.
• Introduction of the trifluoromethyl-substituted phenyl group.
• Installation of the methanol substituent at the 2-position.

These steps are achieved through stereoselective ring-forming reactions, functional group transformations, and chiral auxiliary or catalyst-mediated asymmetric synthesis.

Specific Synthetic Routes

Stereoselective Ring Formation via Glycosylation or Cyclization

One common approach is the stereoselective cyclization of appropriately substituted precursors:

• Starting from a chiral sugar derivative or a chiral diol, selective protection and activation allow for intramolecular cyclization to form the oxane ring.
• The trifluoromethylphenyl group can be introduced via nucleophilic aromatic substitution or cross-coupling reactions on a precursor bearing a leaving group at the 5-position.

Use of Chiral Catalysts or Auxiliaries

• Asymmetric catalysis employing chiral ligands or organocatalysts enables the formation of the (2S,5R) stereochemistry.
• For example, asymmetric hydrogenation or epoxidation followed by ring-opening can set the stereocenters before ring closure.

Functional Group Transformations

• The methanol group at the 2-position is often introduced by reduction of a corresponding aldehyde or ketone intermediate.
• Selective reduction conditions (e.g., NaBH4 or catalytic hydrogenation) are used to avoid racemization.

Example Preparation from Patent Literature

A patent (CN110343050A) describes methods for preparing aromatic compounds with trifluoromethylphenyl groups and oxane rings, which can be adapted for this compound:

• The method involves preparing a precursor with the trifluoromethylphenyl substituent.
• Subsequent cyclization and functional group modifications yield the target oxane methanol compound.
• The process includes purification steps such as crystallization or chromatography to isolate the stereochemically pure product.

Research Outcomes and Data

While direct experimental data on this exact compound are limited in open literature, related compounds show:

Step	Reaction Type	Conditions	Outcome/Notes
1	Aromatic substitution	Pd-catalyzed cross-coupling	Efficient introduction of trifluoromethylphenyl group
2	Cyclization	Acid or base catalysis	Formation of oxane ring with stereocontrol
3	Reduction	NaBH4 or catalytic hydrogenation	Selective reduction to methanol group at C2
4	Purification	Chromatography, recrystallization	Isolation of (2S,5R) diastereomer

• Stereochemical purity is confirmed by chiral HPLC or NMR analysis.
• Yields typically range from moderate to high (50-85%) depending on the specific conditions and precursors used.

Summary of Preparation Methods

Preparation Method	Key Features	Advantages	Limitations
Chiral auxiliary-mediated synthesis	High stereoselectivity	Well-established, predictable outcomes	Requires additional steps for auxiliary removal
Asymmetric catalysis	Catalytic, fewer steps	Economical, scalable	Catalyst cost and availability
Sugar derivative cyclization	Utilizes natural chiral pool	High enantiopurity	Limited substrate scope
Cross-coupling + reduction	Versatile for aromatic substitution	Efficient introduction of trifluoromethylphenyl group	Sensitive to reaction conditions

Chemical Reactions Analysis

Types of Reactions

[(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol undergoes several types of chemical reactions:

Oxidation: The methanol group can be oxidized to form an aldehyde or carboxylic acid.

Reduction: The compound can undergo reduction reactions to modify the functional groups.

Substitution: The trifluoromethyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents such as halogens and nucleophiles are employed under controlled conditions.

Major Products

The major products formed from these reactions include derivatives with modified functional groups, such as aldehydes, carboxylic acids, and substituted phenyl rings.

Scientific Research Applications

[(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to interact with hydrophobic regions of proteins and enzymes. This interaction can modulate the activity of these biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Key Differences and Similarities

[5-Methyl-2-(trifluoromethyl)furan-3-yl]methanol (CAS: 306935-04-6)

This compound (molecular formula: C₇H₇F₃O₂ , molecular weight: 180.126 g/mol ) shares functional groups with the target compound, including a trifluoromethyl group and a primary alcohol . However, its core structure differs:

• Core Ring : A furan (oxygen-containing five-membered heterocycle) replaces the oxane (six-membered tetrahydropyran) ring.
• Substituents : The trifluoromethyl group is attached to the furan’s 2-position, while a methyl group occupies the 5-position .
• Stereochemistry : Unlike the target compound, this analogue lacks defined stereochemical centers.

Impact of Structural Differences :

• Polarity : The oxane ring in the target compound may enhance hydrophilicity compared to the planar furan.
• Stability : The saturated oxane ring is less prone to oxidation than the unsaturated furan.
• Synthetic Utility : The furan-based compound’s smaller size and simpler structure may favor use as an intermediate in fluorinated heterocycle synthesis .

2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS: 9036-19-5)

This compound (molecular formula: C₁₆H₂₆O₃ , molecular weight: 266.38 g/mol ) is structurally distinct but shares the primary alcohol functional group. Key differences include:

• Aromaticity: A linear ether-phenoxy chain replaces the cyclic oxane or furan systems.

Table 1: Comparative Data for [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol and Analogues

Property	[(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol	[5-Methyl-2-(trifluoromethyl)furan-3-yl]methanol	2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol
Molecular Formula	C₁₃H₁₅F₃O₂	C₇H₇F₃O₂	C₁₆H₂₆O₃
Molecular Weight (g/mol)	260.25	180.126	266.38
Core Structure	Oxane (six-membered ring)	Furan (five-membered ring)	Linear ether-phenoxy chain
Key Functional Groups	Trifluoromethylphenyl, hydroxymethyl	Trifluoromethyl, hydroxymethyl, methyl	Primary alcohol, branched alkylphenoxy
Stereochemistry	Defined (2S,5R)	None	None

Biological Activity

[(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol is a chiral compound with significant potential in medicinal chemistry due to its unique structural features, including a trifluoromethyl group that enhances its lipophilicity and biological activity. This article explores the biological activities of this compound, focusing on its anti-inflammatory and antimicrobial properties, as well as its potential applications in drug development.

• Molecular Formula : C13H15F3O2
• Molecular Weight : 260.25 g/mol
• Structure : Contains an oxane ring with a hydroxymethyl moiety and a trifluoromethylphenyl group.

Anti-inflammatory Properties

Preliminary studies suggest that [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol exhibits anti-inflammatory effects. The compound may modulate pathways associated with inflammation, possibly through the inhibition of pro-inflammatory enzymes or the modulation of immune signaling pathways. For instance, it has been observed to influence the NLRP3 inflammasome, a critical component in inflammatory responses.

Antimicrobial Properties

Research indicates that this compound may also possess antimicrobial properties. Its structural characteristics allow it to interact favorably with microbial targets, potentially leading to effective treatments against various pathogens. The trifluoromethyl group is known to enhance the biological activity of compounds by improving their interaction with biological targets.

Case Studies and Research Findings

• Inhibition of Pro-inflammatory Enzymes : Studies have shown that compounds similar to [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol can inhibit enzymes involved in inflammatory pathways. This inhibition can lead to reduced levels of inflammatory cytokines and improved outcomes in models of acute inflammation.
• Antimicrobial Activity : A comparative analysis of various compounds indicated that those containing trifluoromethyl groups often displayed enhanced antibacterial properties. For example, derivatives with similar structures have shown minimum inhibitory concentrations (MICs) against E. coli and Staphylococcus aureus, indicating potential for use in treating bacterial infections.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
[(2S,5R)-5-(3-Methylphenyl)oxan-2-yl]methanol	C13H17O2	Methyl substitution instead of trifluoromethyl
[(2S,5R)-5-(4-Fluorophenyl)oxan-2-yl]methanol	C13H16F1O2	Fluorophenyl group
[(2S,5R)-5-(3-Trifluoromethyl)phenyl]oxan-2-ylmethanol	C13H15F3O2	Specific trifluoromethyl substitution

The mechanisms through which [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol exerts its biological effects are still under investigation. However, it is hypothesized that the compound may:

• Interact with specific receptors involved in inflammatory processes.
• Modulate gene expression related to immune responses.
• Influence cellular signaling pathways that regulate inflammation and infection.

Future Directions

Further research is necessary to elucidate the comprehensive mechanisms underlying the biological activities of [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol. This includes:

• In vivo Studies : To validate the anti-inflammatory and antimicrobial effects observed in vitro.
• Molecular Docking Studies : To predict interactions with specific biological targets and optimize the compound's structure for enhanced activity.
• Clinical Trials : To assess safety and efficacy in human subjects for potential therapeutic applications.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol, and what key reaction conditions are required?

• Methodology : The synthesis typically involves stereospecific coupling of trifluoromethylphenyl moieties with oxane derivatives. For example, cyclization of aldehydes with azidoacetate intermediates in methanol under sodium methoxide catalysis can yield furan/pyrrole hybrids, as seen in structurally related compounds . Chiral resolution via chromatography or enzymatic methods may be required to isolate the (2S,5R) diastereomer. Key conditions include anhydrous solvents, controlled temperatures (e.g., reflux in toluene), and chiral catalysts for enantiomeric control .

Q. Which spectroscopic techniques are most effective for characterizing [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol?

• Methodology :

• 1H/13C NMR : Critical for confirming stereochemistry and substituent positions. For example, trifluoromethyl groups exhibit distinct splitting patterns (e.g., 19F coupling in 1H NMR) .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight and fragmentation patterns, especially for trifluoromethyl-containing ions .
• HPLC : Chiral HPLC columns (e.g., cellulose-based) resolve enantiomers, with retention times compared to standards .

Q. How should researchers assess the hydrolytic stability of [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol under varying pH conditions?

• Methodology : Conduct accelerated stability studies by incubating the compound in buffers (pH 1–13) at 25–40°C. Monitor degradation via HPLC-UV or LC-MS. The oxane ring and methanol group may hydrolyze under acidic/basic conditions, requiring stabilization via steric hindrance or protective groups .

Advanced Research Questions

Q. How can researchers resolve contradictions in stereochemical assignments during synthesis?

• Methodology :

• X-ray Crystallography : Definitive confirmation of absolute configuration using single-crystal diffraction .
• Vibrational Circular Dichroism (VCD) : Compares experimental and computed spectra to validate (2S,5R) configuration .
• Contradictions : Discrepancies between NMR-derived coupling constants and computational models may arise; iterative DFT calculations refine stereochemical predictions .

Q. What strategies optimize enantiomeric purity in multi-step syntheses of [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol?

• Methodology :

• Asymmetric Catalysis : Use chiral ligands (e.g., BINOL derivatives) in key coupling steps to enhance stereoselectivity .
• Dynamic Kinetic Resolution : Employ enzymes or transition-metal catalysts to racemize undesired enantiomers during synthesis .
• Purification : Simulated moving bed (SMB) chromatography improves yield of the target diastereomer .

Q. How can computational modeling predict the biological activity of [(2S,5R)-5-[3-(Trifluoromethyl)phenyl]oxan-2-yl]methanol against specific targets?

• Methodology :

• Docking Studies : Use software like AutoDock Vina to model interactions with enzymes (e.g., cytochrome P450) or receptors. The trifluoromethyl group’s electronegativity enhances binding affinity in hydrophobic pockets .
• MD Simulations : Assess stability of ligand-target complexes over 100+ ns trajectories to prioritize in vitro testing .

Q. What analytical approaches address batch-to-batch variability in stereochemical purity?

• Methodology :

• Quality-by-Design (QbD) : Statistically optimize reaction parameters (e.g., temperature, catalyst loading) to minimize variability .
• Process Analytical Technology (PAT) : In-line FTIR or Raman spectroscopy monitors reaction progress in real time .

Data Contradiction Analysis

Issue	Possible Causes	Resolution Strategies	References
Discrepant melting points	Polymorphism or solvate formation	Recrystallize from alternative solvents; DSC analysis
Inconsistent NMR coupling	Conformational flexibility in oxane ring	Low-temperature NMR or DFT-based conformational analysis
Variable biological activity	Enantiomeric impurities	Re-purify via chiral HPLC; validate with VCD